3,5-Dimethyl-4-Methoxybenzoylacetonitrile

• IUPAC Name: 3-(4-methoxy-3,5-dimethylphenyl)-3-oxopropanenitrile
• InChI: InChI=1S/C12H13NO2/c1-8-6-10(11(14)4-5-13)7-9(2)12(8)15-3/h6-7H,4H2,1-3H3
• InChI Key: QGWZAGXIPOHKNA-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC(=C1OC)C)C(=O)CC#N
• Molecular Formula: C12H13NO2
• DSSTOX Substance ID: DTXSID90645207
• Molecular Weight: 203.24 g/mol
• CAS RN: 884504-21-6

Description

3,5-Dimethyl-4-Methoxybenzoylacetonitrile is a chemical compound with the molecular formula (CH3)2C6H2(OCH3)CN. It is used in experimental and research applications.

Molecular Structure Analysis

The molecular structure of 3,5-Dimethyl-4-Methoxybenzoylacetonitrile is represented by the formula (CH3)2C6H2(OCH3)CN. This indicates that the compound contains carbon ©, hydrogen (H), and nitrogen (N) atoms.

Scientific Research Applications

Intermediates in Aromatic Nucleophilic Substitution

• Formation of Anionic σ-Complexes: In a study by Hasegawa Yoshinori (1983), the reactions of 4-methoxy-3,5-dinitrobenzoic acids with hydroxide ion in aqueous dimethyl sulfoxide were explored. This study observed the formation of anionic σ-complexes, providing insight into the intermediates in aromatic nucleophilic substitution processes.

Synthesis of Complex Molecules

• Electrosynthesis of 2,6-Dimethyl-4-Arylpyridine-3,5-Dicarbonitrile: Batanero et al. (2002) demonstrated the synthesis of complex molecules like 2,6-dimethyl-4-arylpyridine-3,5-dicarbonitrile using an electrosynthesis method (Batanero, Barba, & Martín, 2002).

Kinetic Studies of Intermediate Complex Formation

• Kinetics of Methyl 4-Methoxy-3,5-Dinitrobenzoate with n-Butylamine: Another study by Y. Hasegawa (1984) focused on the kinetics of the formation and decomposition of intermediate complexes in the reaction of methyl 4-methoxy-3,5-dinitrobenzoate with n-butylamine in dimethyl sulphoxide (Hasegawa, 1984).

Photophysical Behavior Studies

• Photophysical Behavior of DFHBI Derivatives: Santra et al. (2019) characterized the photophysical behavior of DFHBI derivatives, including methoxy-substituted molecules. Their study provides insights into the fluorescence properties of these compounds in various solvents (Santra et al., 2019).

Organic Synthesis

• Synthesis of 3,5-Dimethyl-4-Hydroxybenzonitrile: Wu Guo-qiang (2010) studied a one-pot synthesis method for 3,5-dimethyl-4-hydroxybenzonitrile, achieving high yields and purity, highlighting efficient synthetic routes for such compounds (Wu Guo-qiang, 2010).

Fluorescence Quenching Studies

• Fluorescence Quenching by Silver Nanoparticles: Khan and Asiri (2016) investigated the fluorescence quenching of a quinoline dye by silver nanoparticles and anionic surfactant in liquid stage, contributing to the understanding of fluorescence properties of related molecules (Khan & Asiri, 2016).